2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid

• IUPAC Name: 2-[[4-(4-bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid
• InChI: InChI=1S/C17H18BrNO4S/c1-11(2)16(17(20)21)19-24(22,23)15-9-5-13(6-10-15)12-3-7-14(18)8-4-12/h3-11,16,19H,1-2H3,(H,20,21)
• InChI Key: GJOCABIDMCKCEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)Br
• Molecular Formula: C17H18BrNO4S
• Molecular Weight: 412.3 g/mol

Description

2-[[4-(4-bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid is a member of biphenyls and an organobromine compound.

Scientific Research Applications

Antibiotic Detection in Agriculture

A study by Adrián et al. (2009) developed a highly sensitive enzyme-linked immunosorbent assay (ELISA) for detecting a wide range of sulfonamide antibiotic congeners in milk samples. This research utilized antibodies raised against compounds with aminobenzenesulfonylamino moieties, similar in structure to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. The assay was designed using theoretical calculations and molecular modeling, highlighting the importance of this compound in developing sensitive detection methods for antibiotics in food products (Adrián et al., 2009).

Organometallic Chemistry

Zábranský et al. (2018) conducted research on the synthesis, coordination, and catalytic use of organometallic compounds involving sulfonate anions, including those structurally similar to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. This study underscores the compound's relevance in creating complex organometallic structures, which are crucial in various catalytic processes (Zábranský, Císařová, & Štěpnička, 2018).

Bromophenol Derivatives in Marine Algae

Research by Zhao et al. (2004) on bromophenol derivatives from red algae Rhodomela confervoides included compounds structurally related to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. This study contributes to understanding the diversity of bromophenol compounds in marine organisms and their potential applications in pharmaceuticals and biotechnology (Zhao et al., 2004).

Medicinal Chemistry and Drug Development

A study by O'Brien et al. (2000) explored the structure-activity relationships of biphenylsulfonamide derivatives, including those similar to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. This research is significant in the development of new pharmaceuticals, particularly in identifying potent inhibitors for matrix metalloproteinases, which are key targets in cancer therapy and other diseases (O'Brien et al., 2000).

Analytical Chemistry

In analytical chemistry, Nohira et al. (1986) conducted studies on the optical resolution of compounds similar to 2-[[4-(4-Bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid. Their research provides insights into the methods for separating and analyzing chiral compounds, which is crucial in the pharmaceutical industry for the production of enantiomerically pure drugs (Nohira et al., 1986).